Cas no 1520895-73-1 (1-(3-Fluoropropyl)-3,5-dimethyl-1h-pyrazol-4-amine)

• Product Name: 1-(3-Fluoropropyl)-3,5-dimethyl-1h-pyrazol-4-amine
• CAS No: 1520895-73-1
• MF: C₈H₁₄FN₃
• MW: 171.215264797211
• CID: 5713163
• PubChem ID: 81107205
• Update Time: 2025-06-08

1-(3-Fluoropropyl)-3,5-dimethyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS019676695
• 1520895-73-1
• EN300-1109049
• 1-(3-fluoropropyl)-3,5-dimethyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-(3-fluoropropyl)-3,5-dimethyl-
• 1-(3-Fluoropropyl)-3,5-dimethyl-1h-pyrazol-4-amine

• Inchi： 1S/C8H14FN3/c1-6-8(10)7(2)12(11-6)5-3-4-9/h3-5,10H2,1-2H3
• InChI Key： XQTNPASQEZVPBM-UHFFFAOYSA-N
• SMILES： FCCCN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 171.11717562g/mol
• Monoisotopic Mass: 171.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 288.8±40.0 °C(Predicted)
• pka: 4.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(3-Fluoropropyl)-3,5-dimethyl-1h-pyrazol-4-amine

Comprehensive Overview of 1-(3-Fluoropropyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1520895-73-1)

The compound 1-(3-Fluoropropyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1520895-73-1) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and biochemical studies. Researchers are particularly interested in its amine-functionalized pyrazole core, which is known to enhance binding affinity and metabolic stability in bioactive molecules.

In recent years, the scientific community has focused on fluorine-containing compounds due to their ability to modulate pharmacokinetic properties. The 3-fluoropropyl moiety in 1-(3-Fluoropropyl)-3,5-dimethyl-1H-pyrazol-4-amine is a key feature, as fluorine atoms often improve lipophilicity and bioavailability. This aligns with current trends in drug design, where fluorine substitution is a common strategy to optimize lead compounds. The compound’s pyrazole-4-amine scaffold also makes it a candidate for developing kinase inhibitors or GPCR modulators, areas of high interest in oncology and neurology research.

Synthetic accessibility is another advantage of CAS No. 1520895-73-1. Its straightforward synthesis from commercially available precursors allows for scalable production, a critical factor for industrial applications. The 3,5-dimethyl substitution on the pyrazole ring contributes to steric stability, reducing unwanted side reactions during derivatization. This property is particularly valuable for researchers exploring structure-activity relationships (SAR) in hit-to-lead optimization campaigns.

From an analytical perspective, 1-(3-Fluoropropyl)-3,5-dimethyl-1H-pyrazol-4-amine exhibits favorable characteristics for characterization via NMR spectroscopy and mass spectrometry. The fluorine atom produces distinct ¹⁹F NMR signals, simplifying purity assessment. These features address common challenges in quality control for specialty chemicals, a topic frequently searched by analytical chemists and process engineers.

Environmental and regulatory considerations are also relevant. While not classified as hazardous, the compound’s fluorinated alkyl chain warrants evaluation under green chemistry principles. This aligns with growing industry focus on sustainable synthesis methods, a hot topic in pharmaceutical manufacturing forums. Researchers are investigating solvent-free reactions and catalytic fluorination techniques to improve the ecological profile of such molecules.

In material science, the hydrogen-bonding capability of the pyrazole-4-amine group opens possibilities for designing molecular crystals or coordination polymers. Such applications are gaining traction in organic electronics and sensor development, addressing frequent queries about functional materials in scientific databases. The compound’s thermal stability (predicted from its structure) further supports these advanced applications.

Patent landscapes reveal that derivatives of 1-(3-Fluoropropyl)-3,5-dimethyl-1H-pyrazol-4-amine have appeared in filings related to central nervous system (CNS) therapeutics. This correlates with rising search volumes for blood-brain barrier permeable compounds, as the fluoropropyl group may enhance membrane penetration. However, detailed pharmacological data remains proprietary, highlighting the need for further academic investigation into this promising scaffold.

For synthetic chemists, the compound serves as a versatile building block. The primary amine at the 4-position allows for amide coupling, reductive amination, or heterocycle formation – all frequently searched reaction types in chemical databases. Its compatibility with parallel synthesis techniques makes it suitable for generating compound libraries, a staple approach in modern high-throughput screening programs.

In summary, 1-(3-Fluoropropyl)-3,5-dimethyl-1H-pyrazol-4-amine represents a multifaceted tool for researchers across disciplines. Its combination of fluorine effects, heterocyclic diversity, and synthetic flexibility addresses numerous contemporary challenges in chemical research, from rational drug design to functional material engineering. As interest in tailored fluorochemicals grows, this compound will likely see expanded applications in both academic and industrial settings.